Cas no 76296-75-8 (Polyphyllin G)

Polyphyllin g Paris polyphyllin G is isolated from the rhizome of Paris yunnanensis and has antibacterial and anticancer activities Polyphyllin g prevents the growth of gram positive and gram negative bacteria with minimal inhibitory concentration (MIC) The induction of apoptosis by polyphyllin g depends on the activation of caspase-8, -3 and -9 to induce autophagy
Polyphyllin G structure
Polyphyllin G structure
Polyphyllin G
76296-75-8
C51H84O22
1049.1995
MFCD13195304
59776
46200822

Polyphyllin G Properties

Names and Identifiers

    • Polyphyllin VII
    • Polyphylliin VII
    • Polyphyllin Ⅶ
    • Polyphyllin VII
    • A14694
    • (2R,3R,4R,5S,6R)-2-[(2R,3R,4S,5R,6S)-3-[(2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy
    • Polyphyllin G
    • Polyphyllin?VII
    • (3R,4R,5R,6S)-2-[(2R,3S,4R,5R,6R)-3-[(2S,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy-5-
    • 76296-75-8
    • BDA29675
    • 2-[3-[3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy-5-hydroxy-2-(hydroxymethyl)-6-[[6-methoxy-7,9,13-trimethyl-6-[3-methyl-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybutyl]-5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-en-16-yl]oxy]oxan-4-yl]oxy-6-methyloxane-3,4,5-triol
    • DTXSID501316891
    • 2-[(3-{[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy}-5-hydroxy-2-(hydroxymethyl)-6-{[6-methoxy-7,9,13-trimethyl-6-(3-methyl-4-{[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}butyl)-5-oxapentacyclo[10.8.0.0(2),?.0?,?.0(1)(3),(1)?]icos-18-en-16-yl]oxy}oxan-4-yl)oxy]-6-methyloxane-3,4,5-triol
    • DA-66800
    • +Expand
    • MFCD13195304
    • GJHYVTIBXQFLKG-LFCIMBHQSA-N
    • 1S/C51H84O22/c1-21(20-65-45-40(61)38(59)35(56)30(17-52)68-45)9-14-51(64-6)22(2)33-29(73-51)16-28-26-8-7-24-15-25(10-12-49(24,4)27(26)11-13-50(28,33)5)67-48-42(63)44(72-46-41(62)37(58)34(55)23(3)66-46)43(32(19-54)70-48)71-47-39(60)36(57)31(18-53)69-47/h7,21-23,25-48,52-63H,8-20H2,1-6H3/t21-,22+,23+,25+,26-,27+,28+,29+,30-,31-,32-,33+,34+,35-,36-,37-,38+,39+,40-,41-,42-,43+,44-,45-,46?,47+,48-,49+,50+,51-/m1/s1
    • O1[C@](C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])[H])C([H])([H])O[C@@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[H])O[H])O[H])([C@@]([H])(C([H])([H])[H])[C@@]2([H])[C@]1([H])C([H])([H])[C@@]1([H])[C@]3([H])C([H])([H])C([H])=C4C([H])([H])[C@]([H])(C([H])([H])C([H])([H])[C@]4(C([H])([H])[H])[C@@]3([H])C([H])([H])C([H])([H])[C@@]12C([H])([H])[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[C@@]1([H])[C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])OC1([H])[C@@]([H])([C@@]([H])([C@]([H])([C@]([H])(C([H])([H])[H])O1)O[H])O[H])O[H])O[H])OC([H])([H])[H]

Computed Properties

  • 1048.545424g/mol
  • 0
  • -0.6
  • 12
  • 22
  • 16
  • 1048.545424g/mol
  • 1048.545424g/mol
  • 335Ų
  • 73
  • 1880
  • 0
  • 30
  • 0
  • 0
  • 0
  • 1
  • 1049.2

Experimental Properties

  • -1.71410
  • 335.06000
  • No data available
  • No data available
  • No data available
  • Powder
  • 1.45

Polyphyllin G Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00G4KM-1mg
Polyphyllin VII
76296-75-8 98%
1mg
$132.00 2024-04-21
A2B Chem LLC
AH51622-1mg
Polyphyllin VII
76296-75-8 98%
1mg
$341.00 2024-04-19
Aaron
AR00G4SY-1mg
Polyphyllin VII
76296-75-8 98%
1mg
$128.00
ChemFaces
CFN99955-20mg
Polyphyllin G
76296-75-8 >=98%
20mg
$188
ChemScence
CS-0009852-1mg
Polyphyllin G
76296-75-8
1mg
$100.0 2022-04-26
Chengdu Biopurify Phytochemicals Ltd
BP1130-10mg
Polyphyllin G
76296-75-8 98%
10mg
$196 2021-12-27
DC Chemicals
DCC-039-20 mg
Polyphyllin VII
76296-75-8 >98%, Standard References Grade
20mg
$280.0 2022-02-28
eNovation Chemicals LLC
D659576-20mg
PolyphyllinVII
76296-75-8 98%
20mg
$990 2022-06-08
MedChemExpress
HY-N0817-1mg
Polyphyllin G
76296-75-8
1mg
¥1000 2022-06-06
S e l l e c k ZHONG GUO
S9515-1mg
Polyphyllin VII
76296-75-8 99%
1mg
¥795.28 2023-09-15

Polyphyllin G Suppliers

NanJingqingYunbiologologyicaltecjnco,LTD
Audited Supplier Audited Supplier
(CAS:76296-75-8)
WANG JING LI
15251745733
477691608@qq.com
SHANG HAI SHI DAN DE BIAO ZHUN JI SHU FU WU Co., Ltd.
Audited Supplier Audited Supplier
(CAS:76296-75-8)
LU ZHONG HUA
17621252073
luzh@nature-standard.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:76296-75-8)
A LA DING
anhua.mao@aladdin-e.com

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